Cas no 105686-92-8 (2-Propen-1-one, 1-(4-methylphenyl)-3-(3,4,5-trimethoxyphenyl)-)

• Product Name: 2-Propen-1-one, 1-(4-methylphenyl)-3-(3,4,5-trimethoxyphenyl)-
• CAS No: 105686-92-8
• MF: C₁₉H₂₀O₄
• MW: 312.359705924988
• CID: 1160306
• Update Time: 2024-07-26

2-Propen-1-one, 1-(4-methylphenyl)-3-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4-methylphenyl)-3-(3,4,5-trimethoxyphenyl)-

• Inchi： 1S/C19H20O4/c1-13-5-8-15(9-6-13)16(20)10-7-14-11-17(21-2)19(23-4)18(12-14)22-3/h5-12H,1-4H3
• InChI Key： OSPIHNUGEOGEEL-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C=C1)(=O)C=CC1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 312.136
• Monoisotopic Mass: 312.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Melting Point: 130-132 °C(Solv: 1,4-dioxane (123-91-1))
• Boiling Point: 471.8±45.0 °C(Predicted)